Cas no 1110717-68-4 (1-(6-Bromobenzofuran-2-YL)ethanone)

1-(6-Bromobenzofuran-2-YL)ethanone structure
1110717-68-4 structure
Product Name:1-(6-Bromobenzofuran-2-YL)ethanone
CAS No:1110717-68-4
MF:C10H7BrO2
MW:239.065382242203
CID:2101561
PubChem ID:46741272
Update Time:2024-11-04

1-(6-Bromobenzofuran-2-YL)ethanone Chemical and Physical Properties

Names and Identifiers

    • 1-(6-bromobenzofuran-2-yl)ethanone
    • Ethanone, 1-​(6-​bromo-​2-​benzofuranyl)​-
    • 2-acetyl-6-bromobenzo[b]furan
    • SBB079233
    • 1-(6-Bromobenzo[b]furan-2-yl)ethanone
    • SCHEMBL16795610
    • AKOS005169826
    • CS-0062594
    • 1-(6-bromo-1-benzofuran-2-yl)ethanone
    • DB-215675
    • 1110717-68-4
    • D73260
    • 1-(6-Bromobenzofuran-2-YL)ethanone
    • MDL: MFCD09959859
    • Inchi: 1S/C10H7BrO2/c1-6(12)9-4-7-2-3-8(11)5-10(7)13-9/h2-5H,1H3
    • InChI Key: ABFYUFIEMZHQRD-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2C=C(C(C)=O)OC=2C=1

Computed Properties

  • Exact Mass: 237.96294g/mol
  • Monoisotopic Mass: 237.96294g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 30.2
  • XLogP3: 3

1-(6-Bromobenzofuran-2-YL)ethanone Pricemore >>

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